Cas no 671-18-1 (Benzene,1,1'-[(1Z)-1-fluoro-1,2-ethenediyl]bis-)
671-18-1 structure
Product Name:Benzene,1,1'-[(1Z)-1-fluoro-1,2-ethenediyl]bis-
Benzene,1,1'-[(1Z)-1-fluoro-1,2-ethenediyl]bis- Chemical and Physical Properties
Names and Identifiers
-
- Benzene,1,1'-[(1Z)-1-fluoro-1,2-ethenediyl]bis-
- [(Z)-1-fluoro-2-phenylethenyl]benzene
- (Z)-(1-fluoro-2-phenylethenyl)benzene
- (Z)-(1-fluoroethene-1,2-diyl)dibenzene
- (Z)-1-fluoro-1,2-diphenylethene
- (Z)-1-fluoro-1,2-diphenylethylene
- (Z)-1-fluorostilbene
- (Z)-2-fluoro-1,2-diphenylethene
- AC1NT9M7
- Benzene, 1,1'-(1-fluoro-1,2-ethenediyl)bis-, (E)-
- CHEBI:115082
- CHEMBL15130
- NSC142256
- NSC-142256
- 1,2-diphenyl-(Z)-1-ethenyl fluoride
- 671-18-1
- DTXSID10418758
- BDBM50111623
-
- Inchi: 1S/C14H11F/c15-14(13-9-5-2-6-10-13)11-12-7-3-1-4-8-12/h1-11H/b14-11-
- InChI Key: CYYFUQKVNOPWKY-KAMYIIQDSA-N
- SMILES: F/C(=C\C1C=CC=CC=1)/C1C=CC=CC=1
Computed Properties
- Exact Mass: 198.08453
- Monoisotopic Mass: 198.084478513g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 207
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.1
- Topological Polar Surface Area: 0Ų
Experimental Properties
- PSA: 0
- LogP: 4.15420
Benzene,1,1'-[(1Z)-1-fluoro-1,2-ethenediyl]bis- Related Literature
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Amandine Altmayer-Henzien,Valérie Declerck,David J. Aitken,Ewen Lescop,Denis Merlet,Jonathan Farjon Org. Biomol. Chem., 2013,11, 7611-7615
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Zhiyan Chen,Nan Wu,Yaobing Wang,Bing Wang,Yingde Wang J. Mater. Chem. A, 2018,6, 516-526
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Riccardo Spezia,Stefan Knecht,Benedetta Mennucci Phys. Chem. Chem. Phys., 2017,19, 17156-17166
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Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
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Albertus D. Handoko,Khoong Hong Khoo,Teck Leong Tan,Hongmei Jin,Zhi Wei Seh J. Mater. Chem. A, 2018,6, 21885-21890
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